Cas no 171905-91-2 ([1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester)

[1,1'-Biphenyl]-2,3'-dicarboxylic acid, 3'-methyl ester is a biphenyl-based dicarboxylic acid derivative featuring a methyl ester functional group at the 3'-position. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional reactivity, enabling further derivatization at both the carboxylic acid and ester sites. The rigid biphenyl core provides structural stability, while the differentiated functional groups allow selective modifications, making it a versatile intermediate. Its well-defined molecular structure facilitates applications in ligand design, material science, and fine chemical production. The ester group enhances solubility in organic solvents, simplifying purification and handling. This product is typically characterized by high purity and consistent performance in synthetic workflows.
[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester structure
171905-91-2 structure
Product Name:[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester
CAS No:171905-91-2
MF:C15H12O4
MW:256.253384590149
MDL:MFCD06203602
CID:111427
PubChem ID:53218374
Update Time:2025-10-18

[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester
    • 2-(3-methoxycarbonylphenyl)benzoic acid
    • METHYL 3-(2-CARBOXYPHENYL)BENZOATE
    • 2-(3-methoxycarbonyl)phenylbenzoic acid
    • 3'-(methoxycarbonyl)biphenyl-2-carboxylic acid
    • 2-(3-METHOXYCARBONYLPHENYL)BENZOICACID
    • DTXSID40683316
    • SCHEMBL22070953
    • CS-0209445
    • MFCD06203602
    • 3'-(Methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
    • 171905-91-2
    • BS-25523
    • 3'-(methoxycarbonyl)-biphenyl-2-carboxylic acid
    • MDL： MFCD06203602
    • Inchi： 1S/C15H12O4/c1-19-15(18)11-6-4-5-10(9-11)12-7-2-3-8-13(12)14(16)17/h2-9H,1H3,(H,16,17)
    • InChI Key： WAFGUHOIRJDARG-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 256.07400
  • Monoisotopic Mass: 256.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 63.60000
  • LogP: 2.83840

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[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester Production Method

[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:171905-91-2)[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester
Order Number:A1139363
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:48
Price ($):227.0/908.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:171905-91-2)[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester
A1139363
Purity:99%/99%
Quantity:1g/5g
Price ($):227.0/908.0
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